3-(6-(4-hydroxy-4-(3-(trifluoromethyl)phenyl)piperidin-1-yl)-6-oxohexyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[6-[4-hydroxy-4-[3-(trifluoromethyl)phenyl]piperidin-1-yl]-6-oxohexyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C26H28F3N3O4/c27-26(28,29)19-8-6-7-18(17-19)25(36)12-15-31(16-13-25)22(33)11-2-1-5-14-32-23(34)20-9-3-4-10-21(20)30-24(32)35/h3-4,6-10,17,36H,1-2,5,11-16H2,(H,30,35)
• InChI Key: GRAFCPNFYVQZNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC(=CC=C2)C(F)(F)F)O)C(=O)CCCCCN3C(=O)C4=CC=CC=C4NC3=O
• Molecular Formula: C26H28F3N3O4
• Molecular Weight: 503.5 g/mol

Description

3-(6-(4-hydroxy-4-(3-(trifluoromethyl)phenyl)piperidin-1-yl)-6-oxohexyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C26H28F3N3O4 and its molecular weight is 503.522. The purity is usually 95%.
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Scientific Research Applications

Herbicide Development

A significant application area for derivatives of the specified chemical compound is in the development of herbicides targeting the 4-hydroxyphenylpyruvate dioxygenase (HPPD) pathway. This pathway is crucial in the synthesis of plastoquinone and tocopherols, which are essential for plant growth and protection against oxidative stress. Derivatives showing promise include triketone-containing quinazoline-2,4-dione motifs, which have demonstrated broad-spectrum herbicidal activity and excellent crop selectivity, outperforming mesotrione, a well-known HPPD inhibitor, in both efficacy and safety profiles (Wang et al., 2014); (Wang et al., 2015). Furthermore, structure-guided discovery has enabled the identification of silicon-containing subnanomolar HPPD inhibitors, showcasing their potential as effective herbicides with good crop safety (Qu et al., 2021).

Biomedical Research

In the realm of biomedical research, derivatives of the compound have been explored for various therapeutic applications. These include the development of potential chemotherapeutic agents, with studies focusing on their vibrational spectroscopic properties and the impact of structural modifications on biological activity (Sebastian et al., 2015). Antimicrobial studies have also been conducted, revealing that certain derivatives exhibit promising antibacterial and antifungal activities, highlighting their potential in addressing infectious diseases (Vidule, 2011).

Moreover, the exploration of these compounds in developing antihypertensive agents has been noteworthy. Certain piperidine derivatives, when combined with a quinazoline ring system, have shown to produce significant hypotension in animal models, suggesting their potential use in managing high blood pressure (Takai et al., 1986).